Cas no 1187169-74-9 (4-(4-Pentylbenzoyl)isoquinoline)

• Product Name: 4-(4-Pentylbenzoyl)isoquinoline
• CAS No: 1187169-74-9
• MF: C₂₁H₂₁NO
• MW: 303.397545576096
• MDL: MFCD13153042
• CID: 4684804
• Update Time: 2025-10-30

4-(4-Pentylbenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Pentylbenzoyl)isoquinoline
• Isoquinolin-4-yl(4-pentylphenyl)methanone

• MDL： MFCD13153042
• Inchi： 1S/C21H21NO/c1-2-3-4-7-16-10-12-17(13-11-16)21(23)20-15-22-14-18-8-5-6-9-19(18)20/h5-6,8-15H,2-4,7H2,1H3
• InChI Key： DRYCQYMJLHUTCR-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=C2C=CC=CC=12)C1C=CC(=CC=1)CCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 372
• Topological Polar Surface Area: 30

Additional information on 4-(4-Pentylbenzoyl)isoquinoline

Introduction to 4-(4-Pentylbenzoyl)isoquinoline (CAS No: 1187169-74-9)

4-(4-Pentylbenzoyl)isoquinoline, identified by the Chemical Abstracts Service Number (CAS No) 1187169-74-9, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring an isoquinoline core conjugated with a 4-pentylbenzoyl moiety, represents a fascinating intersection of organic synthesis and bioactivity evaluation. The unique structural attributes of this compound make it a promising candidate for further exploration in drug discovery and therapeutic development.

The isoquinoline scaffold is a well-documented heterocyclic system that plays a pivotal role in natural product chemistry and pharmacology. Isoquinolines and their derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the 4-pentylbenzoyl group into the isoquinoline framework introduces additional pharmacophoric elements that may modulate the compound's interactions with biological targets. This modification has the potential to enhance binding affinity, alter metabolic stability, or influence cellular uptake, thereby expanding the therapeutic spectrum of isoquinoline-based molecules.

In recent years, there has been a surge in interest regarding isoquinoline derivatives as scaffolds for novel therapeutics. The 4-(4-pentylbenzoyl)isoquinoline structure exemplifies this trend by combining the established bioactivity of isoquinolines with the lipophilic properties imparted by the 4-pentylbenzoyl moiety. Such modifications are often employed to optimize pharmacokinetic profiles, including solubility and membrane permeability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 4-(4-pentylbenzoyl)isoquinoline scaffold may interact with biological targets through multiple mechanisms, including hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are crucial for understanding the compound's mechanism of action and for designing next-generation derivatives with improved efficacy.

The synthesis of 4-(4-pentylbenzoyl)isoquinoline involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include condensation reactions between appropriately substituted benzoylacetonitriles and isoquinoline precursors, followed by functional group modifications to introduce the 4-pentyl side chain. The synthesis often requires careful optimization to achieve high yields and purity, underscoring the importance of robust synthetic strategies in medicinal chemistry.

Evaluation of the pharmacological profile of 4-(4-pentylbenzoyl)isoquinoline has revealed several promising properties. Preliminary in vitro studies suggest that this compound exhibits notable activity against certain cancer cell lines, possibly through inhibition of key signaling pathways involved in tumor progression. Additionally, its interaction with enzymes or receptors relevant to inflammatory diseases has been explored, indicating potential therapeutic applications in managing chronic inflammatory conditions.

The chemical stability of 4-(4-pentylbenzoyl)isoquinoline is another critical consideration in its development as a pharmaceutical agent. Factors such as susceptibility to oxidation or degradation under physiological conditions can significantly impact its viability as a drug candidate. Research efforts are ongoing to assess its stability under various conditions and to develop formulations that preserve its integrity during storage and administration.

In conclusion, 4-(4-pentylbenzoyl)isoquinoline (CAS No: 1187169-74-9) represents a compelling example of how structural modifications can enhance the therapeutic potential of bioactive scaffolds. Its unique combination of an isoquinoline core and a 4-pentylbenzoyl substituent positions it as a valuable asset in drug discovery programs targeting cancer and inflammation. As research continues to uncover new biological activities and synthetic strategies for this class of compounds, 4-(4-pentylbenzoyl)isoquinoline is poised to play an increasingly significant role in the development of next-generation therapeutics.